Cas no 2580225-71-2 (2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid
• CAS No: 2580225-71-2
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5661285
• PubChem ID: 165886130
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid
• EN300-27724442
• 2580225-71-2
• 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C17H15N3O4S/c1-20-8-12(7-18-20)13-10-25-15(14(13)16(21)22)19-17(23)24-9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,19,23)(H,21,22)
• InChI Key： GTTTZSKFXDIHQX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2580225-71-2)

The compound 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2580225-71-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its thiophene core and pyrazole substituent, this compound exhibits versatile chemical properties, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and precision therapeutics.

One of the key features of CAS No. 2580225-71-2 is its benzyloxycarbonyl (Cbz) protecting group, which enhances stability during synthetic processes. This attribute is critical for pharmaceutical developers seeking to optimize peptide coupling reactions or heterocyclic modifications. The presence of the 1-methyl-1H-pyrazol-4-yl moiety further contributes to its bioactivity, as pyrazole derivatives are widely explored for their role in modulating enzyme inhibition and receptor binding. Such characteristics make this compound a focal point for studies on cancer therapeutics and metabolic disorders.

In the context of trending research, 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid is often discussed alongside small-molecule drug design and fragment-based screening. Its structural complexity allows for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Recent publications highlight its utility in developing JAK/STAT pathway inhibitors, a hot topic due to the growing demand for immunomodulatory drugs. Additionally, its carboxylic acid functionality enables facile derivatization, catering to the needs of high-throughput synthesis platforms.

From a commercial perspective, the demand for CAS No. 2580225-71-2 is driven by its role in pharmaceutical intermediates and bioconjugation strategies. Suppliers and contract research organizations (CROs) frequently list this compound under categories like building blocks for drug discovery and custom synthesis. Its relevance to AI-driven drug development is another emerging trend, as machine learning models increasingly rely on structurally diverse compounds for virtual screening.

Environmental and regulatory considerations also play a role in the application of 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid. While it is not classified as a hazardous material, its synthesis often involves green chemistry principles to minimize waste and improve sustainability. This aligns with the broader industry shift toward eco-friendly synthetic routes, a topic frequently searched by professionals in the field.

In summary, CAS No. 2580225-71-2 represents a multifaceted compound with significant potential in modern drug development. Its combination of thiophene and pyrazole scaffolds, along with its adaptable functional groups, positions it as a key player in the search for next-generation therapeutics. As research continues to uncover new applications, this compound is likely to remain a staple in the toolkit of medicinal chemists and pharmacologists worldwide.